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Compound of Interest

Compound Name: Maltotriose hydrate

Cat. No.: B8234776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maltotriose hydrate is a trisaccharide composed of three glucose units linked by a-1,4
glycosidic bonds.[1] It is a naturally occurring oligosaccharide and is utilized in various
applications within the food and beverage industry, biotechnology, and pharmaceutical
formulations.[2] In research and development, it serves as a valuable tool in studies related to
carbohydrate metabolism and enzyme activity.[2] While generally considered to have a low
hazard profile, adherence to proper safety and handling protocols is essential in a laboratory or
manufacturing setting. This guide provides an in-depth overview of the safety precautions and
handling procedures for maltotriose hydrate.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of maltotriose
hydrate is fundamental to its safe handling and storage.
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Chemical Formula

C18H32016 - XH20

504.44 g/mol (anhydrous

Molecular Weight )
basis)
White to off-white crystalline

Appearance ] [3]
powder or solid

Melting Point 132-135 °C
Soluble in water. Soluble in

- DMSO and dimethylformamide

Solubility ) [4]
at approximately 15 and 20
mg/mL, respectively.

- Stable under normal

Stability B [3]
conditions.[3]

Odor Odorless [5]

Toxicological Data

There is a lack of specific quantitative toxicological data for maltotriose hydrate. Most safety

data sheets indicate that no acute toxicity information is available.[5] The substance is not

classified as hazardous according to GHS criteria.[6]
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Toxicity Endpoint Data References
Acute Oral Toxicity (LD50) No data available [7]
Acute Dermal Toxicity (LD50) No data available [7]
Acute Inhalation Toxicity ]
No data available [7]

(LC50)
Skin Corrosion/Irritation No data available [7]
Serious Eye Damage/Irritation No data available [7]
Respiratory or Skin )

o No data available [7]
Sensitization
Germ Cell Mutagenicity No data available [7]
Carcinogenicity No data available [7]
Reproductive Toxicity No data available [7]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of personnel and the
integrity of the product.

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the recommended workflow for donning and doffing Personal
Protective Equipment (PPE) when handling maltotriose hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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